Cas no 1677706-23-8 (3-Bromo-4-chloro-2-fluorobenzoic acid)

• Product Name: 3-Bromo-4-chloro-2-fluorobenzoic acid
• CAS No: 1677706-23-8
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD28398041
• CID: 4772229
• Update Time: 2026-02-26

3-Bromo-4-chloro-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-2-fluorobenzoic acid
• 3-Bromo-4-chloro-2-fluoro-benzoic acid
• SB34161

• MDL： MFCD28398041
• Inchi： 1S/C7H3BrClFO2/c8-5-4(9)2-1-3(6(5)10)7(11)12/h1-2H,(H,11,12)
• InChI Key： NPOISHYRKYHKDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)O)=C1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3